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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of
calcium adipate in various aqueous solutions. Designed for researchers, scientists, and
professionals in drug development, this document synthesizes available data on the solubility
of calcium adipate, outlines experimental methodologies for its determination, and visualizes
the key factors influencing its dissolution.

Introduction to Calcium Adipate

Calcium adipate, the calcium salt of adipic acid, is a white crystalline powder. It finds
applications in the food industry as a stabilizer and in pharmaceuticals as an excipient.[1] Its
solubility is a critical parameter influencing its bioavailability and efficacy in drug formulations,
as well as its functionality in various industrial applications. Understanding the factors that
govern its dissolution in different aqueous environments is therefore of significant scientific and
commercial interest.

Physicochemical Properties
e Molecular Formula: CeHsCaOa

e Molecular Weight: 184.20 g/mol

e Appearance: White crystalline powder
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Solubility of Calcium Adipate

While specific quantitative data on the solubility of calcium adipate across a wide range of
conditions is not extensively documented in readily available literature, the general principles of
solubility for calcium salts of weak acids provide a framework for understanding its behavior.

Solubility in Water

Anecdotal evidence suggests that calcium adipate exhibits retrograde solubility in water,
meaning it is more soluble in cold water than in hot water.[2] This is an uncommon property for
most salts. However, precise quantitative data to construct a solubility curve as a function of
temperature is not currently available in the reviewed literature.

Effect of pH

The solubility of calcium salts of weak acids, such as adipic acid, is highly dependent on the pH
of the solution. Adipate is the conjugate base of a weak acid. In acidic solutions, the adipate
ions (CeHsO42™) will react with hydrogen ions (H*) to form adipic acid (CeH1004). This reaction
reduces the concentration of free adipate ions in the solution, shifting the dissolution
equilibrium of calcium adipate to the right, thereby increasing its solubility.

The dissolution equilibrium for calcium adipate is:
Ca(CsHs0a4) (s) = Ca2* (aq) + CeHsO42~ (aq)

In the presence of acid, the following equilibrium also occurs:
CeHs042~ (aq) + 2H™* (aq) = CeH1004 (aq)

Therefore, it is expected that the solubility of calcium adipate will be significantly higher in
acidic media (lower pH) compared to neutral or alkaline media (higher pH). Studies on other
calcium salts have demonstrated that as pH increases, the solubility of the calcium salt
generally decreases.[1][3][4][5]

Effect of Electrolytes

The presence of other electrolytes in the solution can influence the solubility of calcium
adipate through the common ion effect or by affecting the activity coefficients of the ions.
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o Common lon Effect: If the electrolyte solution contains either calcium ions (Ca?*) or adipate
ions (CeHsO42™) from another source, the solubility of calcium adipate is expected to
decrease, according to Le Chatelier's principle.

« lonic Strength: The presence of inert electrolytes (ions other than calcium or adipate) can
affect the ionic strength of the solution. In general, for sparingly soluble salts, an increase in
ionic strength can lead to an increase in solubility due to the stabilization of the dissociated
ions by the ionic atmosphere. The solubility of adipic acid has been shown to vary in the
presence of different electrolytes like NaCl.[6]

Experimental Determination of Solubility

A standardized and detailed experimental protocol specifically for determining the solubility of
calcium adipate is not readily available. However, a general and widely accepted method for
determining the equilibrium solubility of sparingly soluble salts is the shake-flask method. This
method can be adapted for calcium adipate.

Principle

An excess amount of the solid calcium adipate is added to the aqueous solution of interest
(e.g., water at a specific temperature, buffer solution of a specific pH, or an electrolyte solution
of a specific concentration). The mixture is then agitated (e.g., in a shaker bath) at a constant
temperature for a sufficient period to reach equilibrium. After equilibrium is established, the
undissolved solid is separated from the solution by filtration or centrifugation. The concentration
of the dissolved calcium adipate in the clear supernatant is then determined using a suitable
analytical technique.

Generalized Experimental Protocol

e Preparation of Saturated Solution:

o Add an excess of solid calcium adipate to a known volume of the desired aqueous
solvent in a sealed container.

o Place the container in a constant temperature shaker bath and agitate for a predetermined
time (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The time to reach
equilibrium should be determined experimentally.
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» Separation of Solid and Liquid Phases:
o Allow the suspension to settle.

o Carefully withdraw a sample of the supernatant, ensuring no solid particles are
transferred. This is typically achieved by filtration through a fine-pore filter (e.g., 0.22 pum)
or by centrifugation followed by careful decantation.

» Analysis of Dissolved Calcium Adipate:

o The concentration of calcium ions (Caz") in the filtrate can be determined by various
analytical methods, such as:

» Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission
Spectrometry (ICP-OES) for sensitive and accurate determination of calcium
concentration.

» Titration with EDTA (ethylenediaminetetraacetic acid), a classic complexometric titration
method.

» |on-selective electrode (ISE) for calcium.

o The concentration of the adipate anion can also be determined, for example, by High-
Performance Liquid Chromatography (HPLC).

o Data Calculation:

o From the determined concentration of Ca2* or adipate, the solubility of calcium adipate in
the specific solvent can be calculated and expressed in units such as g/L, mol/L, or g/100g
of solvent.

Data Summary

Due to the lack of specific quantitative data in the reviewed scientific literature, a
comprehensive data table cannot be provided at this time. Researchers are encouraged to
perform experimental determinations based on the protocol outlined above to generate specific
solubility data for their required conditions.
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Visualizations

To aid in the conceptual understanding of the factors affecting calcium adipate solubility and
the experimental workflow, the following diagrams are provided.
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Caption: Factors influencing the solubility of calcium adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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